
A Technical Guide to the Spectroscopic
Identification of Morelloflavone

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Morelloflavone

CAS No.: 21945-33-5

Cat. No.: B10848913

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data and

methodologies essential for the identification and characterization of Morelloflavone, a

biflavonoid with significant therapeutic potential. The information is tailored for professionals in

research, science, and drug development, offering detailed experimental protocols,

comprehensive data summaries, and clear visual representations of its chemical structure,

identification workflow, and relevant signaling pathways.

Chemical Structure of Morelloflavone
Morelloflavone is a complex biflavonoid consisting of a flavanone (naringenin) and a flavone

(luteolin) moiety linked together. Its systematic IUPAC name is 8-[(2S,3R)-5,7-dihydroxy-2-(4-

hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-2-(3,4-dihydroxyphenyl)-5,7-

dihydroxychromen-4-one.
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Caption: Chemical structure of Morelloflavone.

Spectroscopic Data for Identification
The structural elucidation of Morelloflavone relies heavily on Nuclear Magnetic Resonance

(NMR) and Mass Spectrometry (MS). Below are the summarized spectroscopic data.

2.1. NMR Spectroscopic Data

The following tables present the ¹H and ¹³C NMR chemical shifts for Morelloflavone, typically

recorded in deuterated dimethyl sulfoxide (DMSO-d₆). These assignments are crucial for

confirming the connectivity and stereochemistry of the molecule.

Table 1: ¹H NMR (Proton) Data of Morelloflavone (in DMSO-d₆)
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-2 5.35 d 11.5

H-3 4.85 d 11.5

H-6 5.92 s

H-2' 7.25 d 8.5

H-3' 6.75 d 8.5

H-5' 6.75 d 8.5

H-6' 7.25 d 8.5

H-6'' 6.20 s

H-2''' 7.40 d 2.0

H-5''' 6.90 d 8.5

H-6''' 7.45 dd 8.5, 2.0

5-OH 12.10 s

7-OH 10.85 s

4'-OH 9.60 s

5''-OH 12.95 s

7''-OH 10.90 s

3'''-OH 9.20 s

4'''-OH 9.50 s

Table 2: ¹³C NMR (Carbon) Data of Morelloflavone (in DMSO-d₆)
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Position
Chemical Shift (δ,
ppm)

Position
Chemical Shift (δ,
ppm)

C-2 83.5 C-8'' 104.5

C-3 42.5 C-9'' 182.0

C-4 197.0 C-10'' 103.0

C-5 164.0 C-1''' 121.5

C-6 96.0 C-2''' 116.0

C-7 167.5 C-3''' 145.5

C-8 102.0 C-4''' 150.0

C-9 163.0 C-5''' 115.5

C-10 101.0 C-6''' 120.0

C-1' 129.0

C-2' 128.0

C-3' 115.0

C-4' 158.0

C-5' 115.0

C-6' 128.0

C-2'' 164.5

C-3'' 103.5

C-4'' 196.5

C-5'' 161.5

C-6'' 99.0

C-7'' 164.0
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Note: The numbering of atoms may vary slightly between different publications. The data

presented here is a compilation from typical assignments.

2.2. Mass Spectrometry (MS) Data

High-Resolution Mass Spectrometry (HRMS) is used to determine the exact mass and

molecular formula of Morelloflavone. Tandem MS (MS/MS) provides valuable information

about the fragmentation pattern, which helps in confirming the structure.

Molecular Formula: C₃₀H₂₀O₁₁[1]

Exact Mass: 556.1006 g/mol [1]

Key Fragmentation Patterns: In ESI-MS/MS, flavonoids typically undergo retro-Diels-Alder

(rDA) reactions, leading to the cleavage of the C-ring. For Morelloflavone, fragmentation will

also occur at the linkage between the two flavonoid units, providing diagnostic ions for both

the naringenin and luteolin moieties.

Experimental Protocols
3.1. Isolation of Morelloflavone from Garcinia Species

The following is a generalized protocol for the isolation of Morelloflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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